Cas no 2138139-37-2 (5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid)

• Product Name: 5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid
• CAS No: 2138139-37-2
• MF: C₁₀H₈N₂O₃S
• MW: 236.247120857239
• CID: 6159781
• PubChem ID: 165800582
• Update Time: 2025-06-14

5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731208
• 5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid
• 2138139-37-2

• Inchi： 1S/C10H8N2O3S/c1-6-4-7(5-13)11-12(6)9-3-2-8(16-9)10(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： PPZJGISPGWNYFK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1N1C(C)=CC(C=O)=N1

Computed Properties

• Exact Mass: 236.02556330g/mol
• Monoisotopic Mass: 236.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų

Additional information on 5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid

Comprehensive Overview of 5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid (CAS No. 2138139-37-2)

5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid (CAS No. 2138139-37-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole-thiophene hybrid structure, serves as a versatile building block for the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials. Its molecular framework, featuring a formyl group and a carboxylic acid moiety, enables diverse chemical modifications, making it a valuable intermediate in drug discovery and development.

The growing interest in heterocyclic compounds like 5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid is driven by their potential applications in targeting inflammatory diseases, cancer, and infectious diseases. Researchers are particularly intrigued by its ability to act as a scaffold for kinase inhibitors, which are pivotal in modulating cellular signaling pathways. Recent studies have highlighted its role in the design of small-molecule therapeutics, aligning with the current trend toward personalized medicine and precision drug delivery systems.

From a synthetic chemistry perspective, the compound's CAS No. 2138139-37-2 is often referenced in patents and academic publications exploring multicomponent reactions and catalyzed transformations. Its thiophene core contributes to enhanced electronic properties, making it relevant for organic electronics and photovoltaic materials. This dual applicability in life sciences and material engineering underscores its interdisciplinary significance.

In the context of green chemistry, 5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid has been investigated for its compatibility with sustainable synthesis methods. Innovations such as microwave-assisted reactions and biocatalysis have been employed to optimize its production, reducing environmental impact. These advancements resonate with the global push for eco-friendly chemical processes and circular economy principles.

The compound's structure-activity relationship (SAR) has also been a focal point in computational chemistry studies. Molecular docking and QSAR modeling have provided insights into its binding affinities, aiding the rational design of next-generation therapeutics. Such computational approaches are increasingly popular among researchers seeking to accelerate drug discovery pipelines while minimizing experimental costs.

For industries engaged in high-throughput screening, 5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid offers a promising starting point due to its modular reactivity. Its integration into combinatorial libraries has facilitated the identification of lead compounds with improved bioavailability and target selectivity. This aligns with the pharmaceutical sector's emphasis on fragment-based drug design and AI-driven discovery platforms.

In summary, 5-(3-formyl-5-methyl-1H-pyrazol-1-yl)thiophene-2-carboxylic acid (CAS No. 2138139-37-2) represents a convergence of innovation across multiple scientific disciplines. Its adaptability in medicinal chemistry, material science, and sustainable synthesis positions it as a compound of enduring relevance. As research continues to unravel its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.